Cas no 811449-00-0 (L-Cysteine, L-prolyl-L-prolyl-L-cysteinyl-L-prolyl-L-seryl-)

• Product name: L-Cysteine, L-prolyl-L-prolyl-L-cysteinyl-L-prolyl-L-seryl-
• CAS No: 811449-00-0
• MF: C₂₄H₃₈N₆O₈S₂
• MW: 602.72392
• CID: 704456
• PubChem ID: 71421040

L-Cysteine, L-prolyl-L-prolyl-L-cysteinyl-L-prolyl-L-seryl- Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, L-prolyl-L-prolyl-L-cysteinyl-L-prolyl-L-seryl-
• L-Prolyl-L-prolyl-L-cysteinyl-L-prolyl-L-seryl-L-cysteine
• DTXSID90840210
• 811449-00-0

• Inchi： InChI=1S/C24H38N6O8S2/c31-10-14(19(32)28-16(12-40)24(37)38)26-20(33)17-5-3-9-30(17)23(36)15(11-39)27-21(34)18-6-2-8-29(18)22(35)13-4-1-7-25-13/h13-18,25,31,39-40H,1-12H2,(H,26,33)(H,27,34)(H,28,32)(H,37,38)/t13-,14-,15-,16-,17-,18-/m0/s1
• InChI Key： WTBHYDQADPWSMS-QQCJEOGWSA-N
• SMILES： C1CC(NC1)C(=O)N2CCCC2C(=O)NC(CS)C(=O)N3CCCC3C(=O)NC(CO)C(=O)NC(CS)C(=O)O

Computed Properties

• Exact Mass: 602.21925454g/mol
• Monoisotopic Mass: 602.21925454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 987
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 200Ų